APN-amine

• IUPAC Name: 4-amino-N-[4-(2-cyanoethynyl)phenyl]butanamide
• InChI: InChI=1S/C13H13N3O/c14-9-1-3-11-5-7-12(8-6-11)16-13(17)4-2-10-15/h5-8H,2,4,10,15H2,(H,16,17)
• InChI Key: RLTVJTXRTMTNBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC#N)NC(=O)CCCN
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

APN-amine is a bifunctional crosslinker for thiol-to-carboxyl coupling. The coupling can be performed with high selectivity in a biological medium using mild reaction conditions. The amino group readily reacts with activated carboxylic acids (e.g., NHS-esters) in basic conditions to produce stable amide bonds.

Synthesis Analysis

The synthesis of amines, such as APN-amine, involves various methods including reduction of nitriles and amides, S N 2 reactions of alkyl halides with ammonia or an alkylamine, and reductive amination of aldehydes or ketones.

Molecular Structure Analysis

Amines typically have three bonds and one pair of lone pair electrons. This makes the nitrogen sp3 hybridized, trigonal pyramidal, with a bond angle of roughly 109.5°.

Chemical Reactions Analysis

Amines can undergo various reactions including alkylation and acylation. Primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide.

Physical And Chemical Properties Analysis

APN-amine is a solid substance that is soluble in DCM, THF, DMF, and DMSO. It is stored at -20°C.

Scientific Research Applications

CO2 Capture

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Energy Storage

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Synthesis of Green Chemicals

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Catalytic Transformations

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Renewable Energy

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Environmental Remediation

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Mechanism of Action

Target of Action

APN-amine, also known as APN-NH2, is a heterobifunctional crosslinker that exhibits exquisite chemoselectivity for cysteine . This compound primarily targets cysteine residues in proteins . Cysteine is an amino acid that plays a crucial role in protein structure and function due to its ability to form disulfide bonds.

Mode of Action

APN-amine interacts with its target, cysteine, through a process known as bioconjugation . The APN group in APN-amine couples with free thiols, such as those found in cysteine residues, forming a stable linkage . This interaction results in the formation of APN-cysteine conjugates, which are more stable in aqueous media, human plasma, and living cells compared to traditional thiol-maleimide conjugates .

Biochemical Pathways

The biochemical pathways affected by APN-amine are primarily related to protein function. By forming stable linkages with cysteine residues, APN-amine can alter the structure and function of proteins . This can have downstream effects on various biological processes, including cell growth, proliferation, and differentiation .

Future Directions

The development of novel organic synthesis can solve the problems of traditional linker technology. The current scope of APN-amine and the strategies used for catalyst improvement show potential for future applications in bioconjugation.